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Compound Name: 14,15-Leukotriene D4
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Introduction

14,15-Leukotriene D4 (14,15-LTD4), also known as eoxin D4 (EXD4), is a lipid mediator
derived from the 15-lipoxygenase (15-LO) pathway of arachidonic acid metabolism.[1] Primarily
produced by eosinophils, mast cells, and in nasal polyps, 14,15-LTD4 is implicated as a pro-
inflammatory mediator.[1] Notably, it has been shown to increase vascular permeability, a key
event in inflammation, with a potency comparable to that of its well-characterized isomer,
leukotriene D4 (LTD4).[1] Understanding the cellular activity of 14,15-LTD4 is crucial for
elucidating its role in inflammatory diseases and for the development of novel therapeutics.

These application notes provide detailed protocols for cellular assays to characterize the
activity of 14,15-LTD4, focusing on receptor binding and calcium mobilization assays.

Data Presentation

Disclaimer: Specific quantitative data for 14,15-Leukotriene D4 (e.g., ECso, Kd, Bmax) are not
widely available in peer-reviewed literature. The following tables present representative data for
the structurally similar and well-studied isomer, Leukotriene D4 (LTD4), to serve as a reference
for expected assay performance and data structure. Researchers should determine these
values experimentally for 14,15-LTDA4.

Table 1: Representative Receptor Binding Affinity of Leukotriene D4 (LTD4)
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. Bmax
CelllTissue Lo
T Receptor Radioligand Kd (nM) (fmol/mg Reference
e
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Not Reported
THP-1 cell
CysLT1 [BH]LTDa 0.47 (4000 [2]
membranes .
sites/cell )
Guinea pig
lung CysLT1 [BH]LTDa4 1.8+0.9 2100 + 375 [3]
membranes
Hyperreactive
CysLT1 [FHILTDa4 0.12 42
rat lung

Table 2: Representative ECso Values for Leukotriene D4 (LTD4)-Induced Calcium Mobilization

Maximum
Assay .
Cell Type . ECso (nM) [Caz*]i Reference
Conditions
Increase
Ehrlich ascites Caz*-containing
] 10 260 £ 14 nM
tumor cells medium

Signaling Pathways

The binding of cysteinyl leukotrienes like LTD4 to their G-protein coupled receptors (GPCRS),
primarily the CysLT1 receptor, initiates a cascade of intracellular signaling events. It is
hypothesized that 14,15-LTD4 activates a similar pathway.
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(Varying [3H]14,15-LTD4) (Fixed [3H]14,15-LTD4, Varying [Cold LTDA4])
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(96-well plate)

Dye Loading
(e.g., Fluo-4 AM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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